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Compound of Interest
Compound Name: Nct-501
Cat. No.: B609501

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides essential safety and logistical information for
the ALDH1AL1 inhibitor, NCT-501, focusing on its proper disposal procedures.

Chemical and Physical Properties

A summary of the key properties of NCT-501 and its hydrochloride salt is presented below. This
information is crucial for understanding the compound's characteristics and for safe handling.

Property NCT-501 NCT-501 hydrochloride

Molecular Formula

C21H32N603[1][2]

C21H32N603 + HCI[3]

Molecular Weight 416.52 g/mol [1][4] 452.98 g/mol [3]
Purity >98%|2] >98%|3]
Appearance Crystalline solid[2] Not specified
Storage Temperature -20°C[2] -20°C[3]

DMSO: 1 mg/mL[2]DMF: 1
mg/mL[2]DMSO:PBS (pH 7.2)

Water: 100 mM[3]DMSO: 100
mM[3]Ethanol: 20

Solubility mg/mL[5]DMF: 30
(1:5): 0.17 mg/mL[2]Water:
mg/mL[5]PBS (pH 7.2): 10
Insoluble[4]
mg/mL[5]
CAS Number 1802088-50-1[2][6] 2080306-22-3[3]
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Disposal Procedures

The primary directive for the disposal of NCT-501 is to adhere to local and institutional
regulations. The compound should be disposed of through an approved waste disposal plant.

[1]
Step-by-Step Guidance for Disposal:

Consult Institutional Guidelines: Before initiating any disposal procedures, consult your
institution's Environmental Health and Safety (EHS) department for specific protocols
regarding chemical waste.

Waste Collection:

o Collect waste NCT-501, including any contaminated materials (e.g., pipette tips, gloves,
absorbent pads), in a designated and properly labeled hazardous waste container.

o For solutions, absorb them with a finely-powdered liquid-binding material such as
diatomite or universal binders before placing them in the waste container.[1]

Container Labeling: Clearly label the waste container with the chemical name ("NCT-501"),
concentration, and any other required hazard information as per your institution's policy.

Storage Pending Disposal: Store the sealed waste container in a cool, well-ventilated area,
away from direct sunlight and sources of ignition, until it is collected by your institution's
hazardous waste management service.[1]

Surface Decontamination: Decontaminate any surfaces or equipment that have come into
contact with NCT-501 by scrubbing with alcohol.[1] Dispose of the cleaning materials as
hazardous waste.

Handling and Safety Precautions

Proper handling is critical to minimize exposure and ensure a safe laboratory environment.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat, when handling NCT-501.
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o Ventilation: Use NCT-501 in a well-ventilated area, preferably within a chemical fume hood,
to avoid inhalation of dust or aerosols.[1]

» Avoid Contact: Avoid contact with skin and eyes.[1] In case of contact, follow the first aid
measures outlined below.

» Handling Practices: Do not eat, drink, or smoke when using this product.[1] Wash your hands
thoroughly after handling.[1]

First Aid Measures

In the event of accidental exposure, follow these first aid procedures:[1]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
separating the eyelids with fingers. Seek prompt medical attention.

o Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with large amounts of water. Consult a physician.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer
cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation. Seek
immediate medical attention.

¢ Ingestion: Wash out the mouth with water. Do not induce vomiting. Call a physician or Poison
Control Center immediately.

Logical Workflow for Handling and Disposal

The following diagram illustrates the key steps for the safe handling and disposal of NCT-501.
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Caption: Workflow for the safe handling and disposal of NCT-501.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

